Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate

• Molecular Formula: C25H23FN2O4S
• Molecular Weight: 466.5 g/mol
• IUPAC Name: ethyl 4-[[2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C25H23FN2O4S/c1-2-32-25(31)16-9-13-18(14-10-16)27-23(30)21-19-5-3-4-6-20(19)33-24(21)28-22(29)15-7-11-17(26)12-8-15/h7-14H,2-6H2,1H3,(H,27,30)(H,28,29)
• InChI Key: AQUGDOZXTKLVDR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCCC3)NC(=O)C4=CC=C(C=C4)F

Description

Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate, also known as FBTB, is a synthetic compound that has been developed for scientific research purposes. FBTB belongs to the class of benzothiophene derivatives and has been found to have a wide range of potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the inflammatory response. Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has also been found to have analgesic effects, reducing pain and discomfort associated with inflammation.

Advantages and Limitations for Lab Experiments

Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and is readily available for research purposes. Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has also been found to have low toxicity, making it a safer alternative to other compounds that may have harmful side effects. However, Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate also has some limitations. Its mechanism of action is not fully understood, and more research is needed to determine its potential applications in the treatment of various diseases.

Future Directions

Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has a wide range of potential applications in the field of medicinal chemistry, and there are many future directions for research. One area of research is the development of more potent and selective inhibitors of COX-2, which could lead to the development of more effective treatments for inflammatory diseases. Another area of research is the development of Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate derivatives that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Additionally, Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate could be studied for its potential use in the treatment of other diseases, such as cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate involves a multi-step process that starts with the reaction of 4-fluorobenzoyl chloride with 2-aminothiophenol to form 2-(4-fluorobenzoylamino)thiophenol. This intermediate product is then reacted with 4-chlorobenzoic acid to form 2-[(4-chlorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid. The final step involves the reaction of this compound with ethyl chloroformate to form Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate.

Scientific Research Applications

Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has been found to have potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory and analgesic properties and has been studied as a potential treatment for various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Ethyl 4-[({2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate has also been studied for its potential use in the treatment of cancer, as it has been found to have cytotoxic effects on cancer cells.